N-benzyl-3-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-benzyl-3-[2-[2-(3-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C26H24N4O2S/c1-19-7-5-11-22(15-19)29-24(31)18-33-26-27-13-14-30(26)23-12-6-10-21(16-23)25(32)28-17-20-8-3-2-4-9-20/h2-16H,17-18H2,1H3,(H,28,32)(H,29,31)
• InChI Key: BNLOFSXOOHKLRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C26H24N4O2S
• Molecular Weight: 456.6 g/mol

Description

N-benzyl-3-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide, commonly known as BTEB, is a synthetic compound that has gained attention in the scientific community for its potential applications in cancer research. BTEB is a member of the imidazole family of compounds and has been shown to have potent cytotoxic effects on cancer cells.

Scientific Research Applications

Synthesis and Electrophysiological Activity

One area of research involves the synthesis of N-substituted imidazolylbenzamides and their cardiac electrophysiological activities. Compounds with imidazole and benzamide functionalities have been synthesized and evaluated for their potential as selective class III agents, indicating their relevance in treating cardiac arrhythmias. For example, a study demonstrated that certain N-substituted imidazolylbenzamides exhibit potency in vitro, comparable to known class III agents, highlighting their potential therapeutic value (Morgan et al., 1990).

Anticancer and Antimicrobial Agents

Another significant area of research is the development of compounds with anticancer and antimicrobial properties. Studies on thiourea-/urea-benzimidazole derivatives, for example, have shown promising anticancer activities. These compounds have been synthesized and tested against breast cancer cell lines, revealing their potential as effective anticancer agents (Siddig et al., 2021). Additionally, thiosemicarbazide derivatives have been explored for their antimicrobial properties, serving as precursors for synthesizing heterocyclic compounds with notable antimicrobial activity (Elmagd et al., 2017).

Corrosion Inhibition

Research on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions has also been conducted. These studies aim to develop more effective and stable corrosion inhibitors, expanding the application of benzothiazole and related compounds in materials science (Hu et al., 2016).